N-methoxy-N-methyl-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-methoxy-N-methyl-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C8H11NO2S/c1-9(11-2)8(10)6-7-4-3-5-12-7/h3-5H,6H2,1-2H3
• InChI Key: LSVOEZRQAWTKFW-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CC1=CC=CS1)OC
• Molecular Formula: C8H11NO2S
• Molecular Weight: 185.25 g/mol

Description

Thiophene and its substituted derivatives are an important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. They possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Chemical Reactions Analysis

Thiophene derivatives are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Comparative Metabolism in Herbicides

A study by Coleman et al. (2000) explored the metabolism of chloroacetamide herbicides in human and rat liver microsomes. Although the specific compound N-methoxy-N-methyl-2-(thiophen-2-yl)acetamide wasn't directly mentioned, the research on similar acetamides provides insight into the metabolic pathways and carcinogenic potential of chloroacetamide herbicides, which may be relevant for understanding the metabolism of N-methoxy-N-methyl-2-(thiophen-2-yl)acetamide in biological systems (Coleman, Linderman, Hodgson, & Rose, 2000).

Future Directions

Thiophene-based analogs have attracted a growing number of scientists as a potential class of biologically active compounds. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. Therefore, it seems to be a requirement to collect recent information in order to understand the current status of the thiophene nucleus in medicinal chemistry research.

Mechanism of Action

Target of Action

N-methoxy-N-methyl-2-(thiophen-2-yl)acetamide is a derivative of cyanoacetamide . Cyanoacetamide derivatives are privileged structures and are considered one of the most important precursors for heterocyclic synthesis . They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .

Mode of Action

The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions . For instance, treatment of 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b] thiophen-2-yl)acetamide with active methylene reagents afforded the respective 2-oxopyridine derivatives . The reaction took place via 1,3-dinucleophilic attack by the active methylene reagent on the acetamido 1,3-bielectrophilic moiety of the starting compound .

Biochemical Pathways

It’s known that cyanoacetamide derivatives, to which this compound belongs, are used in the synthesis of various organic heterocycles . These heterocycles can have diverse biological activities and can interact with various biochemical pathways.

Result of Action

Some cyanoacetamide derivatives have been reported to have diverse biological activities . For instance, some compounds showed significant fungicidal activity against cucumber downy mildew .

Synthesis routes and methods

Procedure details

A 25 mL RB flask with a stirring bar was charged with 2-thiopheneacetic acid (2.84 g, 2 mmol), followed by anhydrous DMF (10 mL). 1,1′-Carbonyldiimidazole (3.24 g, 2 mmol) was added in one portion, giving rise to significant gas evolution. The mixture was warmed to 40° C. After 30 min, N,O-dimethylhydroxyamine hydrochloride (2.14 g, 2.2 mmol) was introduced in one portion. The mixture was allowed to stir at 23° C. for 30 min. before being diluted with sat. ammonium chloride solution (100 mL) and extracted twice with 1:1 ethyl acetate/hexanes (100 mL). The crude mixture was purified by column chromatography over silica gel (0-25% ethyl acetate/hexanes) to give N-methoxy-N-methyl-2-(2-thienyl)acetamide (1-1). 1H NMR (CDCl3, ppm) δ 7.20 (m, 1H), 6.96 (m, 2H), 3.91 (s, 2H), 3.70 (s, 3H), 3.25 (s, 3H).